Cas no 83472-67-7 (7-chloro-1-methyl-1H-Imidazo[4,5-b]pyridine)

7-chloro-1-methyl-1H-Imidazo[4,5-b]pyridine structure
83472-67-7 structure
Product Name:7-chloro-1-methyl-1H-Imidazo[4,5-b]pyridine
CAS No:83472-67-7
MF:C7H6ClN3
MW:167.595639705658
MDL:MFCD18803366
CID:1118486
PubChem ID:12782389
Update Time:2025-04-24

7-chloro-1-methyl-1H-Imidazo[4,5-b]pyridine Chemical and Physical Properties

Names and Identifiers

    • 7-chloro-1-methyl-1H-Imidazo[4,5-b]pyridine
    • 7-chloro-1-methylimidazo[4,5-b]pyridine
    • 83472-67-7
    • SCHEMBL1702699
    • MFCD18803366
    • MDL: MFCD18803366
    • Inchi: 1S/C7H6ClN3/c1-11-4-10-7-6(11)5(8)2-3-9-7/h2-4H,1H3
    • InChI Key: MCOLKVLGCQWNBL-UHFFFAOYSA-N
    • SMILES: ClC1=CC=NC2=C1N(C)C=N2

Computed Properties

  • Exact Mass: 167.0250249g/mol
  • Monoisotopic Mass: 167.0250249g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 11
  • Rotatable Bond Count: 0
  • Complexity: 153
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.3
  • Topological Polar Surface Area: 30.7Ų

7-chloro-1-methyl-1H-Imidazo[4,5-b]pyridine Pricemore >>

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Additional information on 7-chloro-1-methyl-1H-Imidazo[4,5-b]pyridine

7-Chloro-1-Methyl-1H-Imidazo[4,5-b]Pyridine: A Comprehensive Overview

7-Chloro-1-methyl-1H-imidazo[4,5-b]pyridine, also known by its CAS registry number CAS No. 83472-67-7, is a heterocyclic aromatic compound that has garnered significant attention in the fields of organic chemistry and pharmacology. This compound belongs to the imidazopyridine family, which is a class of nitrogen-containing heterocycles with diverse applications in drug discovery and materials science. The structure of 7-chloro-1-methyl-1H-imidazo[4,5-b]pyridine features a fused imidazole and pyridine ring system, with a chlorine substituent at the 7-position and a methyl group at the 1-position. These substituents play a crucial role in modulating the compound's chemical properties and biological activity.

The synthesis of 7-chloro-1-methyl-1H-imidazo[4,5-b]pyridine typically involves multi-step reactions that exploit the reactivity of nitrogen heterocycles. Recent advancements in synthetic methodologies have enabled more efficient and selective routes to this compound. For instance, researchers have explored the use of microwave-assisted synthesis to accelerate reaction times while maintaining high yields. The compound's structure is highly amenable to further functionalization, making it a valuable building block for constructing more complex molecules with potential therapeutic applications.

In terms of pharmacological activity, 7-chloro-1-methyl-1H-imidazo[4,5-b]pyridine has been investigated for its potential as an anti-inflammatory agent. Studies have demonstrated that this compound exhibits moderate inhibitory effects on cyclooxygenase (COX) enzymes, which are key targets in the development of nonsteroidal anti-inflammatory drugs (NSAIDs). Furthermore, recent research has highlighted its ability to modulate cellular signaling pathways involved in inflammation and oxidative stress, suggesting its potential as a lead compound for developing novel anti-inflammatory therapies.

Beyond its pharmacological applications, 7-chloro-1-methyl-1H-imidazo[4,5-b]pyridine has also been explored in materials science due to its unique electronic properties. The compound's conjugated π-system and nitrogen atoms contribute to its ability to act as an electron-deficient aromatic system, making it a promising candidate for applications in organic electronics. For example, researchers have investigated its use as a building block for constructing π-conjugated polymers with potential applications in organic photovoltaics and light-emitting diodes (OLEDs).

The study of CAS No. 83472-67-7 has also shed light on its environmental fate and toxicity profile. Recent ecotoxicological studies have assessed its potential impact on aquatic ecosystems, revealing that while the compound exhibits moderate toxicity to certain aquatic organisms, its environmental persistence is relatively low under standard conditions. These findings are critical for guiding safe handling practices and regulatory considerations for this compound.

In conclusion, 7-chloro-1-methyl-1H-imidazo[4,5-b]pyridine, or CAS No. 83472-67-7, is a versatile compound with a wide range of applications across multiple disciplines. Its unique chemical structure and reactivity make it an invaluable tool in drug discovery and materials science. As research continues to uncover new insights into its properties and potential uses, this compound is poised to play an increasingly important role in advancing both scientific knowledge and practical applications.

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